Cas no 122320-77-8 (Ethanol, 2-(2-benzoxazolylmethylamino)-)
122320-77-8 structure
Product Name:Ethanol, 2-(2-benzoxazolylmethylamino)-
CAS No:122320-77-8
MF:C10H12N2O2
MW:192.214482307434
CID:1214875
PubChem ID:69570127
Update Time:2025-04-20
Ethanol, 2-(2-benzoxazolylmethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(2-benzoxazolylmethylamino)-
- 2-(1,3-benzoxazol-2-ylmethylamino)ethanol
- SCHEMBL5797959
- 2-{[(1,3-Benzoxazol-2-yl)methyl]amino}ethan-1-ol
- 2-(benzoxazol-2-ylmethylamino)ethanol
- DTXSID60740915
- 122320-77-8
-
- Inchi: 1S/C10H12N2O2/c13-6-5-11-7-10-12-8-3-1-2-4-9(8)14-10/h1-4,11,13H,5-7H2
- InChI Key: FZQSIMHMEISXGR-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1CNCCO
Computed Properties
- Exact Mass: 192.08996
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 49.5
Ethanol, 2-(2-benzoxazolylmethylamino)- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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